Cas no 1137477-34-9 (6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide)

• Product Name: 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide
• CAS No: 1137477-34-9
• MF: C₁₇H₂₀N₈O
• MW: 352.393701553345
• CID: 1093907
• PubChem ID: 59613417
• Update Time: 2025-08-02

6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide
• 6-[(5-cyanopyrazin-2-yl)amino]-4-(piperidin-4-ylmethylamino)pyridine-3-carboxamide
• SCHEMBL619862
• 6-[(5-cyanopyrazin-2-yl)amino]-4-{[(piperidin-4-yl)methyl]amino}pyridine-3-carboxamide
• 1137477-34-9

• Inchi： 1S/C17H20N8O/c18-6-12-8-23-16(10-21-12)25-15-5-14(13(9-24-15)17(19)26)22-7-11-1-3-20-4-2-11/h5,8-11,20H,1-4,7H2,(H2,19,26)(H2,22,23,24,25)
• InChI Key： ALSWRIZRDIKCDV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C=C1NCC1CCNCC1)NC1C=NC(C#N)=CN=1)N

Computed Properties

• Exact Mass: 352.17600729g/mol
• Monoisotopic Mass: 352.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 142Ų

Additional information on 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide

Introduction to 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide (CAS No. 1137477-34-9)

6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide, also known by its CAS number 1137477-34-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of nicotinamides and features a unique structural arrangement that includes a cyanopyrazine moiety and a piperidine ring. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various pharmaceutical developments.

The structure of 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide is characterized by its intricate arrangement of nitrogen-containing heterocycles. The cyanopyrazine group, which is known for its strong electron-withdrawing properties, contributes to the compound's overall stability and reactivity. Meanwhile, the piperidine ring, a common motif in many bioactive molecules, provides flexibility and enhances the compound's ability to interact with biological targets. This dual functionality makes the molecule particularly interesting for drug design and development.

Recent studies have highlighted the potential of 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide has also shown promise in cancer therapy. Preclinical studies have demonstrated that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for combination therapy with other anticancer agents.

The pharmacokinetic properties of 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration, making it suitable for systemic administration. Furthermore, the compound shows low toxicity in preclinical models, which is a crucial factor for its safety profile.

The structural optimization of 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ylmethyl)amino)nicotinamide has been an active area of research. Scientists are exploring various modifications to enhance its potency and selectivity while minimizing potential side effects. For example, substituting different functional groups on the piperidine ring or modifying the cyanopyrazine moiety can lead to compounds with improved biological activities. These efforts are aimed at developing more effective and safer therapeutic agents for clinical use.

In conclusion, 6-((5-Cyanopyrazin-2-yl)amino)-4-((piperidin-4-ymethyl)amin)nicotinamide) (CAS No. 1137477-34-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.